Cas no 92000-97-0 (2-(cyclopent-1-en-1-yl)propanoic acid)

• Product name: 2-(cyclopent-1-en-1-yl)propanoic acid
• CAS No: 92000-97-0
• MF: C₈H₁₂O₂
• MW: 140.17968
• CID: 2006399
• PubChem ID: 12294721

2-(cyclopent-1-en-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-cyclopentenyl)-2-methylacetic acid
• 2-(cyclopent-1-enyl)propionic acid
• 2-cyclopent-1-enyl-propionic acid
• 2-Cyclopent-1-enyl-propionsaeure
• alpha-(Delta1-Cyclopentenyl)-propionsaeure
• Cyclopenten-(1)-(alpha-propionsaeure)-(1)
• Methyl-Delta1-cyclopentenyl-essigsaeure
• 2-(cyclopent-1-en-1-yl)propanoic acid
• AKOS006379764
• 2-(cyclopent-1-en-1-yl)propanoicacid
• 92000-97-0
• Z1205494118
• 998-184-9
• SCHEMBL9623341
• CS-0222709
• 2-(cyclopenten-1-yl)propanoic acid
• EN300-112282
• SDA00097

• Inchi： InChI=1S/C8H12O2/c1-6(8(9)10)7-4-2-3-5-7/h4,6H,2-3,5H2,1H3,(H,9,10)
• InChI Key： CQIAXGXUTFQFMG-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 140.083729621Da
• Monoisotopic Mass: 140.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2-(cyclopent-1-en-1-yl)propanoic acid

Recent Advances in the Study of 2-(Cyclopent-1-en-1-yl)propanoic Acid (CAS: 92000-97-0) in Chemical Biology and Pharmaceutical Research

2-(Cyclopent-1-en-1-yl)propanoic acid (CAS: 92000-97-0) is a cyclopentenyl derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopentenyl ring structure, has been explored for its role in modulating biological pathways and as a building block for more complex molecules. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a compound of interest for researchers in the field.

One of the key areas of research involving 2-(cyclopent-1-en-1-yl)propanoic acid is its role as an intermediate in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of prostaglandin analogs, which are known for their anti-inflammatory and vasodilatory properties. The study highlighted the compound's ability to serve as a versatile scaffold, enabling the introduction of various functional groups to enhance biological activity. The researchers employed a combination of enzymatic and chemical synthesis methods to optimize the yield and purity of the final products, underscoring the compound's potential in drug development.

In addition to its synthetic applications, 2-(cyclopent-1-en-1-yl)propanoic acid has been investigated for its direct biological effects. A recent preprint on bioRxiv reported its inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking simulations and in vitro assays to elucidate the binding interactions between the compound and the COX-2 active site. The findings suggested that the cyclopentenyl ring of the compound plays a critical role in stabilizing the enzyme-inhibitor complex, providing a foundation for the design of novel COX-2 inhibitors with improved selectivity and potency.

Another noteworthy development is the exploration of 2-(cyclopent-1-en-1-yl)propanoic acid in the context of metabolic disorders. A 2024 study in Nature Chemical Biology investigated its effects on lipid metabolism in murine models. The researchers observed that the compound modulated the activity of peroxisome proliferator-activated receptors (PPARs), which are key regulators of lipid homeostasis. These findings open new avenues for the development of therapeutics targeting metabolic syndromes such as obesity and type 2 diabetes. The study also emphasized the need for further pharmacokinetic and toxicological evaluations to assess the compound's suitability for clinical use.

Despite these promising findings, challenges remain in the practical application of 2-(cyclopent-1-en-1-yl)propanoic acid. Issues such as stability under physiological conditions and bioavailability need to be addressed to fully realize its therapeutic potential. Recent advancements in formulation technologies, including the use of nanoparticle-based delivery systems, offer potential solutions to these challenges. A 2023 review in Advanced Drug Delivery Reviews discussed various strategies to enhance the delivery of cyclopentenyl-based compounds, highlighting the importance of interdisciplinary approaches in overcoming these hurdles.

In conclusion, 2-(cyclopent-1-en-1-yl)propanoic acid (CAS: 92000-97-0) represents a promising compound in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its direct biological effects, makes it a valuable tool for drug discovery and development. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its applications in medicine. As the field progresses, interdisciplinary collaborations will be essential to translate these findings into clinically viable therapies.